11-Hydroxyjasmonic acid

• Molecular Formula: C12H18O4
• Molecular Weight: 226.27 g/mol
• InChI: InChI=1S/C12H18O4/c1-8(13)3-2-4-10-9(7-12(15)16)5-6-11(10)14/h2-3,8-10,13H,4-7H2,1H3,(H,15,16)/b3-2-/t8-,9+,10+/m0/s1
• InChIKey: KLPBEXRQJBKPDM-JQQSAOSDSA-N

11-Hydroxyjasmonic Acid: A Position-Specific Oxidative Catabolite of Jasmonic Acid with Defined Inactivation Function

11-Hydroxyjasmonic acid (11-OH-JA, CAS 140447-14-9) is a hydroxylated derivative of jasmonic acid (JA) formed by oxidation at the C-11 position of the pentenyl side chain [1]. It belongs to the jasmonate family of plant oxylipins and is increasingly recognized as a major oxidative shunt product in JA catabolism, functioning primarily to attenuate jasmonate signaling [2]. The compound exists as multiple stereoisomers, with the (3R,7S)-configuration being the naturally occurring form in plants [1]. Its biological role is distinct from that of 12-hydroxyjasmonic acid (12-OH-JA, tuberonic acid), the other principal hydroxylated JA derivative, due to differences in biosynthetic origin, receptor interaction, and downstream metabolic fate [3].

JA catabolism and signal attenuation pathway studies

Naturally occurring (3R,7S)-configuration for stereochemical control

Position-specific oxidative metabolite at C-11, distinct from 12-OH-JA

• [1] Matsumoto K, Mitsui M, Kaji T, Gao R, Kitaoka N, Otaki T, Nishizato Y, Matsuura H, Ueda M. (3R,7S)-11-hydroxy-jasmonic acid is a major oxidative shunt product of jasmonate catabolism in Arabidopsis thaliana. bioRxiv. 2025; doi:10.1101/2025.10.03.680387. View Source
• [2] Matsumoto K, et al. Jasmonic Acid Oxidases (JAO) define a new branch in jasmonate metabolism towards 11OH-jasmonic acid and its glucosylated derivative. bioRxiv. 2025; doi:10.1101/2025.10.09.681447. View Source
• [3] Kitaoka N. Existence, biosynthesis, metabolism, bioactivities, and biological functions of 12-hydroxyjasmonates. Biosci Biotechnol Biochem. 2025;89(11):1531-1538. doi:10.1093/bbb/zbaf127. View Source

Why Jasmonic Acid and 12-Hydroxyjasmonic Acid Cannot Substitute for 11-Hydroxyjasmonic Acid in Metabolic and Signaling Studies

11-OH-JA is not interchangeable with JA or 12-OH-JA due to fundamentally divergent biosynthetic origins, distinct enzyme systems governing their production, and opposing biological activities. While JA serves as the precursor to the bioactive hormone JA-isoleucine (JA-Ile), 11-OH-JA is generated exclusively by Jasmonic Acid Oxidases (JAOs/JOXs) and acts as a biologically inactive shunt product with no detectable binding to the COI1-JAZ co-receptor [1]. In contrast, 12-OH-JA is produced via distinct pathways, including CYP94-mediated oxidation of JA-Ile followed by IAR3/ILL6 hydrolysis, and can exhibit species-specific bioactivities including COI1-JAZ-independent signaling [2]. Furthermore, the same sulfotransferase (AtST2a) that modifies both 11- and 12-OH-JA displays differential kinetic parameters (Km of 50 μM vs. 10 μM, respectively), indicating that even downstream processing distinguishes these isomers [3]. Substituting 11-OH-JA with JA would introduce unintended signaling activity, while substituting with 12-OH-JA would confound pathway-specific interpretation due to its distinct biosynthetic route and residual bioactivity.

JA introduces unintended signaling activity through conversion to bioactive JA-Ile.

12-OH-JA originates from a distinct biosynthetic route (CYP94/IAR3) and may retain COI1-JAZ-independent bioactivity, confounding pathway-specific interpretation.

Shared downstream modifying enzymes process 11- and 12-OH-JA with measurable kinetic differences, altering metabolic fate interpretation.

• [1] Matsumoto K, Mitsui M, Kaji T, Gao R, Kitaoka N, Otaki T, Nishizato Y, Matsuura H, Ueda M. (3R,7S)-11-hydroxy-jasmonic acid is a major oxidative shunt product of jasmonate catabolism in Arabidopsis thaliana. bioRxiv. 2025; doi:10.1101/2025.10.03.680387. View Source
• [2] Matsumoto K, et al. Jasmonic Acid Oxidases (JAO) define a new branch in jasmonate metabolism towards 11OH-jasmonic acid and its glucosylated derivative. bioRxiv. 2025; doi:10.1101/2025.10.09.681447. View Source
• [3] Gidda SK, Miersch O, Levitin A, Schmidt J, Wasternack C, Varin L. Biochemical and molecular characterization of a hydroxyjasmonate sulfotransferase from Arabidopsis thaliana. J Biol Chem. 2003;278(20):17895-17900. doi:10.1074/jbc.M211943200. View Source

Quantitative Differentiation of 11-Hydroxyjasmonic Acid from Closest Analogs: Procurement-Relevant Evidence

Receptor Binding Profile: 11-OH-JA Exhibits No Detectable Affinity for the COI1-JAZ Co-Receptor

11-OH-JA exhibits no binding affinity for the COI1-JAZ co-receptor in fluorescence anisotropy assays, demonstrating that it functions as a biologically inactive shunt product of JA catabolism [1]. This contrasts sharply with JA-Ile (the bioactive hormone) and certain 12-OH-JA derivatives, which can activate COI1-JAZ-independent responses including leaf-closing movement in Samanea saman [2].

COI1-JAZ Binding

Head-to-head

No detectable affinity vs. JA-Ile active ligand

Signaling-inert reference for receptor studies

Fluorescence anisotropy assay with COI1-JAZ complex

Evidence Dimension	COI1-JAZ co-receptor binding affinity
Target Compound Data	No binding affinity detected
Comparator Or Baseline	JA-Ile (bioactive jasmonate): active ligand; 12-O-β-d-glucopyranosyljasmonic acid: COI1-JAZ-independent leaf-closing activity
Quantified Difference	Qualitative difference: active vs. inactive
Conditions	Fluorescence anisotropy assay with COI1-JAZ co-receptor complex

Why This Matters

For signaling studies, this establishes 11-OH-JA as the only major hydroxylated JA derivative with definitively null COI1-JAZ activity, making it the appropriate negative control or inactivation marker.

• [1] Matsumoto K, Mitsui M, Kaji T, Gao R, Kitaoka N, Otaki T, Nishizato Y, Matsuura H, Ueda M. (3R,7S)-11-hydroxy-jasmonic acid is a major oxidative shunt product of jasmonate catabolism in Arabidopsis thaliana. bioRxiv. 2025; doi:10.1101/2025.10.03.680387. View Source
• [2] Nakamura Y, Mithöfer A, Kombrink E, Boland W, Hamamoto S, Uozumi N, Tohma K, Ueda M. 12-Hydroxyjasmonic acid glucoside is a COI1-JAZ-independent activator of leaf-closing movement in Samanea saman. Plant Physiol. 2011;155(3):1226-1236. doi:10.1104/pp.110.168617. View Source

Biosynthetic Enzyme Specificity: JOX Enzymes Exclusively Produce 11-OH-JA, Not 12-OH-JA

Enzymatic assays and genetic knockout studies demonstrate that the Jasmonic Acid Oxidases (JAOs, also designated JOX1/2/3/4) exclusively catalyze the conversion of JA to 11-OH-JA, with no activity toward 12-OH-JA formation [1]. The quadruple mutant joxQ completely abolished 11-OH-JA accumulation while leaving 12-OH-JA levels unaffected, confirming the non-redundant, parallel nature of these two hydroxylation pathways [1]. In contrast, 12-OH-JA is produced via CYP94-mediated oxidation of JA-Ile followed by IAR3/ILL6 hydrolysis [2].

Biosynthetic Enzyme

Head-to-head

JOX enzymes exclusively produce 11-OH-JA; 12-OH-JA via CYP94/IAR3

Pathway-specific readout for JAO/JOX studies

joxQ mutant abolishes 11-OH-JA but not 12-OH-JA

Evidence Dimension	Biosynthetic enzyme specificity
Target Compound Data	Produced exclusively by JOX1/2/3/4 (2-oxoglutarate-dependent oxygenases)
Comparator Or Baseline	12-OH-JA produced by distinct pathways (CYP94 oxidation of JA-Ile → IAR3/ILL6 hydrolysis)
Quantified Difference	Complete pathway segregation (joxQ mutant: 11-OH-JA = 0% of WT, 12-OH-JA = 100% of WT)
Conditions	Arabidopsis thaliana wounding response; joxQ quadruple mutant analysis

Why This Matters

This pathway segregation means 11-OH-JA cannot be replaced by 12-OH-JA in studies of JAO/JOX-mediated JA inactivation or in experiments requiring a readout specific to the JAO pathway.

• [1] Matsumoto K, Mitsui M, Kaji T, Gao R, Kitaoka N, Otaki T, Nishizato Y, Matsuura H, Ueda M. (3R,7S)-11-hydroxy-jasmonic acid is a major oxidative shunt product of jasmonate catabolism in Arabidopsis thaliana. bioRxiv. 2025; doi:10.1101/2025.10.03.680387. View Source
• [2] Matsumoto K, et al. Jasmonic Acid Oxidases (JAO) define a new branch in jasmonate metabolism towards 11OH-jasmonic acid and its glucosylated derivative. bioRxiv. 2025; doi:10.1101/2025.10.09.681447. View Source

Sulfotransferase Substrate Kinetics: AtST2a Exhibits Differential Affinity for 11-OH-JA vs. 12-OH-JA

The hydroxyjasmonate sulfotransferase AtST2a from Arabidopsis thaliana exhibits strict specificity for 11- and 12-hydroxyjasmonate, but with differential kinetic parameters [1]. In vitro assays reveal that the enzyme binds 12-OH-JA more tightly than 11-OH-JA, with a Vmax of 37.5 pkatal/mg protein for 12-OH-JA [2]. The Km values for 11-OH-JA and 12-OH-JA are 50 μM and 10 μM, respectively, indicating a 5-fold difference in apparent affinity [1].

Sulfotransferase Km

Head-to-head

Km 50 μM (11-OH-JA) vs. 10 μM (12-OH-JA)

Isomer-specific metabolic processing

Recombinant AtST2a in vitro assay; 5-fold affinity difference

Evidence Dimension	Enzyme kinetics (Km and binding affinity)
Target Compound Data	Km = 50 μM; Vmax data not specifically reported for 11-OH-JA alone
Comparator Or Baseline	12-OH-JA: Km = 10 μM; Vmax = 37.5 pkatal/mg protein
Quantified Difference	5-fold difference in Km (50 μM vs. 10 μM); tighter binding of 12-OH-JA
Conditions	Recombinant AtST2a protein, in vitro sulfotransferase assay

Why This Matters

This kinetic difference demonstrates that even shared downstream modifying enzymes process 11-OH-JA and 12-OH-JA with measurably distinct efficiencies, reinforcing that these isomers occupy non-identical metabolic niches.

• [1] Gidda SK, Miersch O, Levitin A, Schmidt J, Wasternack C, Varin L. Biochemical and molecular characterization of a hydroxyjasmonate sulfotransferase from Arabidopsis thaliana. J Biol Chem. 2003;278(20):17895-17900. doi:10.1074/jbc.M211943200. View Source
• [2] MetaCyc Database. hydroxyjasmonate sulfotransferase (EC 2.8.2.-) entry. SRI International. View Source

Stress-Response Accumulation: 11-OH-JA Is the Predominant Hydroxylated JA Derivative Following Wounding

Following mechanical wounding in Arabidopsis thaliana, 11-OH-JA accumulates as the predominant hydroxylated JA derivative [1]. In contrast, 12-OH-JA and its derivatives (12-O-Glc-JA, 12-HSO₄-JA) accumulate predominantly following fungal infection, indicating stress-specific metabolic channeling [2]. This stress-modulated divergence was confirmed using refined analytical methods and pathway-impaired mutants [2].

Stress Accumulation

Head-to-head

Predominant after wounding; 12-OH-JA after fungal infection

Wound-specific JA catabolism marker

Validated in Arabidopsis thaliana wounding vs. Botrytis infection

Evidence Dimension	Stress-induced accumulation pattern
Target Compound Data	Predominant hydroxylated JA derivative following wounding
Comparator Or Baseline	12-OH-JA: predominant hydroxylated JA derivative following fungal infection
Quantified Difference	Stress-type specificity (wounding vs. fungal infection)
Conditions	Arabidopsis thaliana; mechanical wounding vs. fungal (Botrytis cinerea) infection

Why This Matters

For researchers investigating wound-specific jasmonate metabolism or JAO pathway activity, 11-OH-JA serves as a specific and validated biomarker that 12-OH-JA cannot substitute.

• [1] Matsumoto K, Mitsui M, Kaji T, Gao R, Kitaoka N, Otaki T, Nishizato Y, Matsuura H, Ueda M. (3R,7S)-11-hydroxy-jasmonic acid is a major oxidative shunt product of jasmonate catabolism in Arabidopsis thaliana. bioRxiv. 2025; doi:10.1101/2025.10.03.680387. View Source
• [2] Matsumoto K, et al. Jasmonic Acid Oxidases (JAO) define a new branch in jasmonate metabolism towards 11OH-jasmonic acid and its glucosylated derivative. bioRxiv. 2025; doi:10.1101/2025.10.09.681447. View Source

Glucosylation Fate: 11-OH-JA Is Converted to 11-O-Glc-JA, a Distinct Metabolite from the 12-OH-JA Glucoside

11-OH-JA undergoes glucosylation to form 11-O-β-d-glucopyranosyl-jasmonic acid (11-O-Glc-JA), which accumulates as the main glucosylated derivative in response to fungal infection [1]. This contrasts with 12-OH-JA, whose glucosylated derivative (12-O-Glc-JA, also known as tuberonic acid glucoside) has been shown to possess COI1-JAZ-independent leaf-closing activity in Samanea saman, whereas 11-O-Glc-JA has no demonstrated bioactivity to date [2].

Species Distribution

Class-level

Detected across multiple plant species and fungal culture

Conserved JA catabolite marker

LC-MS/MS evidence; contrasts with species-specific 12-OH-JA activity

Evidence Dimension	Glucosylated metabolite identity and bioactivity
Target Compound Data	Converted to 11-O-Glc-JA; no demonstrated bioactivity
Comparator Or Baseline	12-OH-JA converted to 12-O-Glc-JA; exhibits COI1-JAZ-independent leaf-closing activity
Quantified Difference	Functional divergence of glucosylated products
Conditions	Arabidopsis thaliana for 11-O-Glc-JA; Samanea saman bioassay for 12-O-Glc-JA activity

Why This Matters

For metabolomics and natural product studies, 11-OH-JA and its glucoside represent distinct chemical entities with divergent functional profiles, requiring separate analytical standards and procurement strategies.

• [1] Matsumoto K, et al. Jasmonic Acid Oxidases (JAO) define a new branch in jasmonate metabolism towards 11OH-jasmonic acid and its glucosylated derivative. bioRxiv. 2025; doi:10.1101/2025.10.09.681447. View Source
• [2] Nakamura Y, Mithöfer A, Kombrink E, Boland W, Hamamoto S, Uozumi N, Tohma K, Ueda M. 12-Hydroxyjasmonic acid glucoside is a COI1-JAZ-independent activator of leaf-closing movement in Samanea saman. Plant Physiol. 2011;155(3):1226-1236. doi:10.1104/pp.110.168617. View Source

Cross-Species Occurrence: 11-OH-JA Is Detected in Multiple Plant Species as a Conserved JA Catabolite

11-OH-JA has been detected in Solanum demissum (potato), Arabidopsis thaliana, and many other plant species, indicating its conservation across diverse plant lineages as a JA catabolite [1]. The compound has also been found in the culture filtrate of the fungus Botryodiplodia theobromae and in plants of the Menispermaceae family (Stephania) . This broad phylogenetic distribution supports the conclusion that 11-OH-JA represents a fundamental and conserved node in jasmonate metabolism, distinct from the more species-specific bioactivities observed for 12-OH-JA (e.g., tuber induction in potato but not tomato) [2].

Evidence Dimension	Phylogenetic distribution and functional conservation
Target Compound Data	Detected in Solanum demissum, Arabidopsis thaliana, Botryodiplodia theobromae, and many other species
Comparator Or Baseline	12-OH-JA exhibits species-specific bioactivity (tuber-inducing in potato; no germination inhibition in tomato)
Quantified Difference	Broad conservation vs. species-specific functional divergence
Conditions	LC-MS/MS detection across multiple plant species

Why This Matters

For researchers working across diverse plant systems, 11-OH-JA offers a conserved metabolic marker of JA catabolism with predictable occurrence, whereas 12-OH-JA's species-specific bioactivities may introduce experimental variability.

• [1] MetaCyc Database. an 11-hydroxyjasmonate compound entry. SRI International. View Source
• [2] Miersch O, Neumerkel J, Dippe M, Stenzel I, Wasternack C. Hydroxylated jasmonates are commonly occurring metabolites of jasmonic acid and contribute to a partial switch-off in jasmonate signaling. New Phytol. 2008;177(1):114-127. doi:10.1111/j.1469-8137.2007.02252.x. View Source

Defined Research Applications for 11-Hydroxyjasmonic Acid Based on Validated Differential Evidence

Negative Control or Inactivation Marker in Jasmonate Signaling Studies

Due to its demonstrated absence of binding to the COI1-JAZ co-receptor [1], 11-OH-JA serves as an ideal negative control compound in assays designed to measure JA-Ile- or coronatine-induced signaling responses. Unlike JA, which can be converted to bioactive JA-Ile in vivo, 11-OH-JA remains signaling-inert, enabling clean discrimination between active and inactive jasmonate species in receptor binding, gene expression, and physiological response assays.

Analytical Standard for Wound-Specific Jasmonate Metabolomics

As the predominant hydroxylated JA derivative accumulating specifically following mechanical wounding [1], 11-OH-JA is the appropriate analytical standard for LC-MS/MS-based quantification of wound-induced JA catabolism. Its stress-specific accumulation pattern, validated in Arabidopsis and distinct from the fungal-infection-associated accumulation of 12-OH-JA [2], makes 11-OH-JA the preferred reference compound for studies dissecting wound-signaling versus pathogen-response pathways.

Pathway-Specific Substrate for JAO/JOX Enzyme Characterization

Given that JAOs/JOXs (JOX1/2/3/4) exclusively catalyze the conversion of JA to 11-OH-JA with no activity toward 12-OH-JA formation [1], 11-OH-JA is the definitive product for characterizing JAO/JOX enzyme activity, substrate specificity, and inhibitor screening. Researchers studying this enzyme family—which plays a critical role in growth-defense trade-offs [2]—must use 11-OH-JA as the authentic product standard to validate enzymatic assays and confirm pathway-specific metabolic readouts.

Reference Standard for Positional Isomer Discrimination in Jasmonate Profiling

The hydroxyjasmonate sulfotransferase AtST2a exhibits differential kinetic parameters for 11-OH-JA (Km = 50 μM) and 12-OH-JA (Km = 10 μM) [1], underscoring the necessity of isomer-specific analytical standards for accurate quantification in plant metabolomics workflows. Procurement of 11-OH-JA as a distinct reference compound—rather than relying on a mixed 11/12-OH-JA preparation—ensures precise peak assignment and quantification of this position-specific isomer in complex plant extracts, particularly when studying sulfonation or glucosylation pathways [2].

Application

Selection Property

Validation Focus

Jasmonate signaling assays

Null COI1-JAZ receptor binding

Signaling-inert reference vs. JA-Ile

Wound-response metabolomics

Wound-induced accumulation specificity

LC-MS/MS quantification of JA catabolism

JAO/JOX enzyme studies

Exclusive JOX reaction product

Enzymatic assay validation and product confirmation

Isomer-specific jasmonate profiling

Distinct sulfotransferase kinetics

Accurate peak assignment in complex plant extracts

• [1] Matsumoto K, Mitsui M, Kaji T, Gao R, Kitaoka N, Otaki T, Nishizato Y, Matsuura H, Ueda M. (3R,7S)-11-hydroxy-jasmonic acid is a major oxidative shunt product of jasmonate catabolism in Arabidopsis thaliana. bioRxiv. 2025; doi:10.1101/2025.10.03.680387. View Source
• [2] Matsumoto K, et al. Jasmonic Acid Oxidases (JAO) define a new branch in jasmonate metabolism towards 11OH-jasmonic acid and its glucosylated derivative. bioRxiv. 2025; doi:10.1101/2025.10.09.681447. View Source
• [3] Gidda SK, Miersch O, Levitin A, Schmidt J, Wasternack C, Varin L. Biochemical and molecular characterization of a hydroxyjasmonate sulfotransferase from Arabidopsis thaliana. J Biol Chem. 2003;278(20):17895-17900. doi:10.1074/jbc.M211943200. View Source